[4-[(E)-3-(2,3,4-trimethoxyphenyl)prop-2-enoyl]phenyl] 4-methylbenzoate

• IUPAC Name: [4-[(E)-3-(2,3,4-trimethoxyphenyl)prop-2-enoyl]phenyl] 4-methylbenzoate
• InChI: InChI=1S/C26H24O6/c1-17-5-7-20(8-6-17)26(28)32-21-13-9-18(10-14-21)22(27)15-11-19-12-16-23(29-2)25(31-4)24(19)30-3/h5-16H,1-4H3/b15-11+
• InChI Key: VEZKSGMIWGTDTD-RVDMUPIBSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C(=O)C=CC3=C(C(=C(C=C3)OC)OC)OC
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C(=O)/C=C/C3=C(C(=C(C=C3)OC)OC)OC
• Molecular Formula: C26H24O6
• Molecular Weight: 432.5 g/mol

Description

[4-[(E)-3-(2,3,4-trimethoxyphenyl)prop-2-enoyl]phenyl] 4-methylbenzoate, also known as TPF-4B, is a synthetic compound that has been studied for its potential use as an anti-cancer agent. TPF-4B has shown promising results in preclinical studies, and its mechanism of action is being investigated to better understand its potential as a therapeutic agent.

Scientific Research Applications

Polymer Synthesis

Research into the synthesis and optical properties of polymers bearing oligothiophene on the amide nitrogen atom through an alkylene spacer has been conducted. This study involves the synthesis of monomers, such as phenyl 4-((5′′-hexyl-2,2′-bithienyl)methyl)aminobenzoate and phenyl 4-((5-hexyl-2,2′:5′,2′′-terthiophene)propyl)aminobenzoate, which are structurally related to the specified compound. These monomers were polymerized to obtain poly(p-benzamide)s with significant yields and controlled molecular weights. The polymers exhibited unique optical properties due to the π-stacked interaction between the oligothiophene chromophores, demonstrating potential applications in materials science (Takagi et al., 2013).

Anticancer Activity Evaluation

A study focused on the design, synthesis, and evaluation of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides for anticancer activity. The compounds synthesized from 2-(4-methylphenyl)acetic acid, 1,2,3-trimethoxybenzene, and substituted benzoyl chlorides exhibited moderate to excellent anticancer activity against several cancer cell lines. This demonstrates the potential therapeutic applications of compounds structurally related to the query chemical in oncology (Ravinaik et al., 2021).

Photophysics Investigation

The photophysics of acyl and bis(acyl)phosphine oxides related to the chemical structure were explored. This research provided insights into the α-cleavage process producing benzoyl and phosphorous centered radicals, contributing to the understanding of photochemical reactions and the stability of related compounds under light exposure (Jockusch et al., 1997).